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Compound of Interest

Compound Name: Methyl diazoacetate

Cat. No.: B3029509

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on commercially available
methyl diazoacetate, a critical reagent in organic synthesis, particularly for the construction of
cyclopropanes and heterocycles. This document outlines key suppliers, available
specifications, safety and handling protocols, and detailed experimental procedures for its
application in common synthetic transformations.

Commercial Availability and Specifications

Methyl diazoacetate is available from a range of chemical suppliers, primarily offered in
research to bulk quantities. Purity levels are typically 295% or =99%. While pricing is subject to
change and varies by supplier and quantity, researchers can expect to source this reagent from
the following reputable vendors.

Table 1: Prominent Commercial Suppliers of Methyl Diazoacetate

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3029509?utm_src=pdf-interest
https://www.benchchem.com/product/b3029509?utm_src=pdf-body
https://www.benchchem.com/product/b3029509?utm_src=pdf-body
https://www.benchchem.com/product/b3029509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Molecular
. . Molecular )
Supplier Stated Purity CAS Number Weight ( g/mol
Formula
)
Zhejiang Jiuzhou
Pharmaceutical 99% 6832-16-2 C3HaN20:2 100.08
Co., Ltd.
99% (from raw
LookChem _ 6832-16-2 C3HaN20:2 100.077
suppliers)
Smolecule In Stock 6832-16-2 C3H4aN20:2 100.08
95% (product
AChemBlock ) ) 6832-16-2 C3HaN20:2 100.08
discontinued)
Weifang Yangxu
99% 6832-16-2 C3HaN20:2 100.08

Group Co., Ltd.

Note: Availability and product specifications should always be confirmed directly with the

supplier. A Certificate of Analysis (CoA) should be requested to verify the purity and identity of

the purchased material.

Table 2: Typical Physical and Chemical Properties of Methyl Diazoacetate

Property Value

Appearance Yellow liquid

Boiling Point ~187.5 °C (rough estimate)[1]
Density ~1.446 g/cm? (rough estimate)[1]

Refractive Index

~1.511 (estimate)[1]

Solubility

Soluble in many organic solvents (e.g.,

dichloromethane, diethyl ether)

Safety, Handling, and Disposal
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Methyl diazoacetate is a hazardous substance and must be handled with extreme caution by
trained personnel in a well-ventilated chemical fume hood.[2]

Key Hazards:
» Toxicity: Toxic if inhaled, ingested, or absorbed through the skin.[3]

o Explosivity: Thermally unstable and can detonate with shock or upon heating (temperatures
>50 °C).[2] It is crucial to avoid distillation of the neat material.

e [rritant: Causes skin and serious eye irritation.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Safety glasses with side-shields or goggles.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.

» Respiratory Protection: Use in a fume hood is mandatory. If there is a risk of inhalation, a
respirator may be necessary.

Storage:

o Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[4]
o Keep the container tightly closed.

o Store separately from acids and bases.

Disposal:

» Dispose of waste in accordance with local, regional, and national regulations.

¢ Unused material should be treated as hazardous waste.

Key Synthetic Applications and Experimental
Protocols
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Methyl diazoacetate is a versatile reagent primarily used for the generation of methyl
carbenoate, a carbene intermediate that undergoes various transformations. The two most
prominent applications are rhodium-catalyzed cyclopropanation and 1,3-dipolar cycloaddition

reactions.

Rhodium(ll)-Catalyzed Cyclopropanation of Alkenes

This reaction is a powerful method for the synthesis of cyclopropane rings, which are important
structural motifs in many biologically active molecules. The reaction proceeds via the formation
of a rhodium-carbene intermediate.[5]
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Workflow for Rhodium(Il)-Catalyzed Cyclopropanation

Reaction Setup

Combine alkene and Rh(ll) catalyst
in an inert, dry solvent (e.g., CH2CI2)
under an inert atmosphere (e.g., Argon).

Begin reaction

Reaction Execution

Slowly add a solution of
methyl diazoacetate via syringe pump
at a controlled temperature (e.g., room temp).

;

Stir the reaction mixture for the
specified time until completion
(monitor by TLC or GC).

Reaction complete

Work-up and Purification

Quench the reaction (if necessary).

;

Perform aqueous work-up and
extract with an organic solvent.

;

Dry the organic layer (e.g., over Na2S04)
and concentrate under reduced pressure.

;

Purify the crude product by
column chromatography.

Analysis

Characterize the product
(NMR, MS, etc.).

Click to download full resolution via product page

Caption: General workflow for a typical rhodium(ll)-catalyzed cyclopropanation reaction.
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This protocol is adapted from established procedures in the chemical literature.

Materials:

Styrene

Methyl diazoacetate

Rhodium(ll) acetate dimer [Rhz2(OAc)4]

Dichloromethane (CH2Clz), anhydrous

Argon or Nitrogen gas

Standard laboratory glassware, syringe pump

Procedure:

To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and
under an inert atmosphere (argon or nitrogen), add rhodium(ll) acetate dimer (0.01 mmol, 1
mol%) and anhydrous dichloromethane (10 mL).

Add styrene (1.0 mmol, 1.0 equiv) to the flask and stir the resulting solution at room
temperature.

In a separate syringe, prepare a solution of methyl diazoacetate (1.2 mmol, 1.2 equiv) in
anhydrous dichloromethane (5 mL).

Using a syringe pump, add the methyl diazoacetate solution to the stirred reaction mixture
over a period of 4 hours.

After the addition is complete, continue to stir the reaction at room temperature for an
additional 1 hour, or until thin-layer chromatography (TLC) indicates the complete
consumption of the starting material.

Concentrate the reaction mixture under reduced pressure.
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 Purify the crude product by flash column chromatography on silica gel using a mixture of
hexanes and ethyl acetate as the eluent to afford the corresponding methyl 2-
phenylcyclopropane-1-carboxylate.

1,3-Dipolar Cycloaddition

Methyl diazoacetate can also act as a 1,3-dipole in cycloaddition reactions with various
dipolarophiles, such as alkenes and alkynes, to form five-membered heterocyclic rings like
pyrazolines and pyrazoles.[2]

Mechanism of 1,3-Dipolar Cycloaddition

Methyl Diazoacetate Dipolarophile
(1,3-Dipole) (e.g., Alkene)

| Concerted |
: Transition State :

Five-membered Ring
(e.g., Pyrazoline)

Click to download full resolution via product page

Caption: Simplified representation of a concerted [3+2] cycloaddition mechanism.

This protocol is a representative procedure based on literature precedents.

Materials:

o Electron-rich alkene (e.g., an enamine or vinyl ether)

+ Methyl diazoacetate

e Anhydrous solvent (e.g., toluene or chloroform)
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» Argon or Nitrogen gas
o Standard laboratory glassware
Procedure:

e In aclean, dry flask under an inert atmosphere, dissolve the electron-rich alkene (1.0 mmol,
1.0 equiv) in the chosen anhydrous solvent (10 mL).

o Add methyl diazoacetate (1.1 mmol, 1.1 equiv) to the solution at room temperature.

e Heat the reaction mixture to a specified temperature (e.g., reflux) and monitor the progress
by TLC. The reaction time can vary from a few hours to overnight depending on the reactivity
of the dipolarophile.

e Once the reaction is complete, cool the mixture to room temperature.
e Remove the solvent under reduced pressure.

 Purify the resulting crude product by column chromatography on silica gel or by
recrystallization to yield the desired pyrazoline derivative.

Conclusion

Methyl diazoacetate is a valuable and versatile reagent for the synthesis of complex organic
molecules in pharmaceutical and materials science research. Its commercial availability from
multiple suppliers allows for its broad application. However, due to its hazardous nature, strict
adherence to safety and handling protocols is paramount. The detailed experimental
procedures provided herein for its use in cyclopropanation and 1,3-dipolar cycloaddition
reactions serve as a guide for researchers to effectively and safely utilize this important
synthetic tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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